
An In-Depth Technical Guide to the
Physicochemical Properties of Dodecyl Methyl

Sulfoxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dodecyl methyl sulfoxide

Cat. No.: B1580661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecyl methyl sulfoxide (DMSO-d12) is a long-chain alkyl sulfoxide that has garnered

interest in various scientific fields, including pharmaceuticals and material science. Its

amphiphilic nature, stemming from a polar sulfoxide head group and a long hydrophobic

dodecyl chain, imparts surfactant-like properties, making it a candidate for applications in drug

delivery, formulation, and as a reagent in organic synthesis. This technical guide provides a

comprehensive overview of the core physicochemical properties of Dodecyl methyl sulfoxide,

supported by experimental protocols and data presented for clarity and comparative analysis.

Core Physicochemical Properties
The fundamental physicochemical characteristics of Dodecyl methyl sulfoxide are

summarized in the table below. These properties are crucial for understanding its behavior in

various systems and for its application in research and development.
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Property Value Source

Molecular Formula C₁₃H₂₈OS --INVALID-LINK--

Molecular Weight 232.43 g/mol --INVALID-LINK--

Physical Form Solid --INVALID-LINK--

Melting Point 59-63 °C (lit.) --INVALID-LINK--

Boiling Point 356.1 ± 11.0 °C (Predicted) --INVALID-LINK--

Density 0.920 ± 0.06 g/cm³ (Predicted) --INVALID-LINK--

Solubility Data not available

Critical Micelle Concentration

(CMC)
Data not available

Note: Experimental data for boiling point, density, solubility, and Critical Micelle Concentration

(CMC) of Dodecyl methyl sulfoxide are not readily available in the reviewed literature. The

provided values for boiling point and density are predictions and should be used with caution.

The absence of experimental solubility and CMC data highlights a gap in the comprehensive

characterization of this compound.

Experimental Protocols
Detailed experimental methodologies are essential for the accurate determination of the

physicochemical properties of Dodecyl methyl sulfoxide. Below are generalized protocols for

key experiments, which can be adapted for this specific compound.

Synthesis of Dodecyl Methyl Sulfoxide
Dodecyl methyl sulfoxide can be synthesized via the oxidation of its corresponding sulfide,

dodecyl methyl sulfide. A common and effective method is oxidation using sodium periodate.

Workflow for the Synthesis of Dodecyl Methyl Sulfoxide:
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Synthesis Workflow
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Caption: A generalized workflow for the synthesis of Dodecyl methyl sulfoxide.

Protocol:

Dissolution: Dissolve dodecyl methyl sulfide in a suitable solvent system, such as a mixture

of methanol and water.

Oxidation: Add a stoichiometric amount of sodium periodate to the solution. The reaction is

typically stirred at room temperature for a specified period.

Monitoring: The progress of the reaction can be monitored by techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Work-up: Once the reaction is complete, the reaction mixture is quenched, and the product is

extracted using an appropriate organic solvent.

Purification: The crude product is then purified, for example, by recrystallization from a

suitable solvent or by column chromatography on silica gel.

Determination of Critical Micelle Concentration (CMC)
The Critical Micelle Concentration (CMC) is a fundamental property of surfactants, marking the

concentration at which micelles begin to form. For a nonionic surfactant like Dodecyl methyl
sulfoxide, the surface tension method is a highly suitable technique for CMC determination.[1]

Experimental Workflow for CMC Determination by Surface Tension Method:
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CMC Determination Workflow
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Caption: Workflow for determining the Critical Micelle Concentration (CMC).

Protocol:

Solution Preparation: Prepare a series of aqueous solutions of Dodecyl methyl sulfoxide
with varying concentrations, spanning a range expected to include the CMC.

Surface Tension Measurement: Measure the surface tension of each solution using a

tensiometer (e.g., a Du Noüy ring tensiometer or a Wilhelmy plate tensiometer). Ensure

temperature control throughout the measurements.

Data Plotting: Plot the measured surface tension values as a function of the logarithm of the

Dodecyl methyl sulfoxide concentration.

CMC Determination: The resulting plot will typically show two linear regions with different

slopes. The concentration at the intersection of these two lines corresponds to the CMC.[1]

Applications in Drug Development
While specific applications of Dodecyl methyl sulfoxide in drug development are not

extensively documented, its structural similarity to Dimethyl Sulfoxide (DMSO), a well-known

penetration enhancer and solvent in pharmaceutical formulations, suggests potential utility in

this area.[2] The long dodecyl chain may also enable its use in forming micellar drug delivery

systems for hydrophobic drugs.

Logical Relationship in Drug Formulation:
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Potential Role in Drug Development
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Caption: Potential applications of Dodecyl methyl sulfoxide in drug development.

Conclusion
Dodecyl methyl sulfoxide is a molecule with interesting physicochemical properties that

suggest its potential utility in various scientific and industrial applications, particularly in the

realm of drug formulation and delivery. However, a significant lack of experimentally determined

data for key properties such as solubility and Critical Micelle Concentration currently limits its

widespread application. Further research to fully characterize this compound is warranted to

unlock its full potential. The experimental protocols outlined in this guide provide a framework

for undertaking such a comprehensive characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Dodecyl Methyl Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580661#physicochemical-properties-of-dodecyl-
methyl-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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